7-[(4-methylphenyl)diazenyl]-1,3-diphenyl-1H-pyrazolo[5,1-c][1,2,4]triazol-6-amine

• Molecular Formula: C23H19N7
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 7-[(4-methylphenyl)diazenyl]-1,3-diphenylpyrazolo[5,1-c][1,2,4]triazol-6-amine
• InChI: InChI=1S/C23H19N7/c1-16-12-14-18(15-13-16)25-26-20-21(24)27-30-22(17-8-4-2-5-9-17)28-29(23(20)30)19-10-6-3-7-11-19/h2-15H,1H3,(H2,24,27)
• InChI Key: AGRBRWXQEGPVGN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N=NC2=C3N(N=C(N3N=C2N)C4=CC=CC=C4)C5=CC=CC=C5

Description

7-[(4-methylphenyl)diazenyl]-1,3-diphenyl-1H-pyrazolo[5,1-c][1,2,4]triazol-6-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MPTP and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 7-[(4-methylphenyl)diazenyl]-1,3-diphenyl-1H-pyrazolo[5,1-c][1,2,4]triazol-6-amine is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes, which leads to its anti-inflammatory and anti-tumor properties.
Biochemical and Physiological Effects:
Studies have shown that 7-[(4-methylphenyl)diazenyl]-1,3-diphenyl-1H-pyrazolo[5,1-c][1,2,4]triazol-6-amine has biochemical and physiological effects in vitro and in vivo. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in inflammation. It has also been shown to inhibit the growth of tumor cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using 7-[(4-methylphenyl)diazenyl]-1,3-diphenyl-1H-pyrazolo[5,1-c][1,2,4]triazol-6-amine in lab experiments include its anti-inflammatory and anti-tumor properties, as well as its ability to inhibit the activity of certain enzymes. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 7-[(4-methylphenyl)diazenyl]-1,3-diphenyl-1H-pyrazolo[5,1-c][1,2,4]triazol-6-amine. These include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Development of new derivatives of this compound with improved anti-inflammatory and anti-tumor properties.
3. Investigation of the potential use of this compound in the treatment of other diseases, such as arthritis and cancer.
4. Studies to determine the potential toxicity of this compound and its derivatives.
5. Development of new methods for the synthesis of this compound and its derivatives.
6. Investigation of the potential use of this compound as a target for drug development.
7. Studies to determine the pharmacokinetics and pharmacodynamics of this compound in vivo.
Conclusion:
In conclusion, 7-[(4-methylphenyl)diazenyl]-1,3-diphenyl-1H-pyrazolo[5,1-c][1,2,4]triazol-6-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has anti-inflammatory and anti-tumor properties and has been found to inhibit the activity of certain enzymes. Further studies are needed to fully understand the mechanism of action of this compound and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 7-[(4-methylphenyl)diazenyl]-1,3-diphenyl-1H-pyrazolo[5,1-c][1,2,4]triazol-6-amine has been achieved using different methods. One of the most common methods is the reaction of 4-methylbenzenediazonium tetrafluoroborate with 1,3-diphenyl-1H-pyrazol-5-amine in the presence of copper powder. This method yields the desired compound in good yield and purity.

Scientific Research Applications

7-[(4-methylphenyl)diazenyl]-1,3-diphenyl-1H-pyrazolo[5,1-c][1,2,4]triazol-6-amine has been studied for its potential applications in scientific research. This compound has been found to have anti-inflammatory and anti-tumor properties. It has also been shown to inhibit the activity of certain enzymes, which makes it a potential target for drug development.